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Compound of Interest

Compound Name: 1-Cyclohexyl-3-nitro-1H-pyrazole

Cat. No.: B8047784

Get Quote

Executive Summary Substituted nitropyrazoles represent a critical intersection between high-

energy density materials (HEDMs) and pharmacologically active scaffolds. Their unique planar

geometry, high nitrogen content, and tunable electronic properties allow them to serve as both

insensitive high explosives (e.g., LLM-116) and potent bioisosteres in kinase inhibitors. This

guide provides a rigorous analysis of their physicochemical behavior, synthetic regioselectivity,

and reactivity profiles, designed for researchers in energetic materials and medicinal chemistry.

Structural & Electronic Architecture
The nitropyrazole core consists of a five-membered aromatic ring containing two adjacent

nitrogen atoms (

and

). The introduction of nitro (

) groups fundamentally alters the electron density distribution, creating a highly polarized,
electron-deficient system.

Electronic Effects of Nitro Substitution
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Inductive Withdrawal (-I): Nitro groups at positions 3, 4, or 5 strongly withdraw electron

density, significantly increasing the acidity of the

-proton.

Resonance Effects (-R): Nitro groups at positions 3 and 5 can delocalize the negative charge

of the pyrazolate anion more effectively than at position 4, influencing

and nucleophilic substitution patterns.

Isomer Stability
Thermodynamic stability generally follows the order: 4-nitro > 3-nitro > 5-nitro.

4-Nitropyrazole: The most stable isomer due to the symmetric distribution of electron density

and minimized steric strain between the nitro group and the adjacent ring nitrogens.

3/5-Nitropyrazoles: Often synthesized via kinetic control or thermal rearrangement (see

Section 2).

Synthesis and Regioselectivity[1][2][3]
Controlling the position of nitration is the primary synthetic challenge.[1] The reaction conditions

dictate whether the product is a C-nitro or N-nitro derivative.

The Nitration Logic Flow
Direct electrophilic aromatic substitution typically yields the 4-isomer. Accessing the 3-isomer

requires a "rearrangement strategy."[1]
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Figure 1: Divergent synthetic pathways for accessing 3- and 4-nitropyrazole isomers.

Mechanism of Rearrangement
The conversion of 1-nitropyrazole to 3-nitropyrazole proceeds via a [1,5]-sigmatropic shift

driven by thermal activation (~140°C). This intramolecular migration is crucial for synthesizing

polynitrated species like 3,4-dinitropyrazole (DNP), where the 3-position must be established

before the 4-position can be nitrated.

Physical Properties: Energetics vs. Pharma
The application dictates the critical physical parameters. Energetic materials researchers

prioritize density and decomposition temperature (

), while medicinal chemists focus on lipophilicity (

) and acidity (

).[2]

Comparative Properties Table
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Compoun
d

Structure
Density (

, g/cm³)

Melting
Point (

C)

(

C)
(calc)

Applicati
on

4-

Nitropyrazo

le

Mononitro 1.55 160–164 >280 ~9.6
Intermediat

e

3-

Nitropyrazo

le

Mononitro 1.58 174–176 >280 ~9.3
Intermediat

e

3,4-

Dinitropyra

zole

Dinitro 1.87 86–88 265 ~5.5 Explosive

LLM-116
4-Amino-

3,5-dinitro
1.90

178

(hydrate)
270 (peak) ~3.0

Insensitive

HE

3,4,5-

Trinitropyra

zole

Trinitro 1.83 188 296 <1.0 Oxidizer

Density and Detonation Performance
For energetic materials, density is directly proportional to detonation velocity (

) and pressure (

).[2]

Crystal Packing: The planar nature of nitropyrazoles allows for efficient

stacking, leading to high densities (e.g., LLM-116 at 1.90 g/cm³).

Hydrogen Bonding: Extensive intermolecular H-bonding (especially in amino-nitro

derivatives) stabilizes the crystal lattice, reducing sensitivity to impact and friction.[3]

Thermal Stability
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Substituted nitropyrazoles exhibit exceptional thermal stability compared to traditional nitrate

esters.

Decomposition Mechanism: Thermolysis typically initiates with

bond homolysis or nitro-nitrite rearrangement.

LLM-116 Stability: The amino group at position 4 donates electron density into the ring

(push-pull effect), stabilizing the C-NO2 bonds and raising the decomposition onset to

>200°C.

Chemical Reactivity Profile
Acidity and N-Alkylation
The N-H proton in polynitropyrazoles is highly acidic (

3–6).

Protocol Implication: Reactions often require mild bases (e.g.,

or

) rather than strong bases like NaH, which might degrade the nitro groups.

N-Alkylation: Reacting the pyrazolate anion with alkyl halides is facile but can suffer from

regioselectivity issues (

vs

alkylation) if the pyrazole is asymmetrically substituted.

Vicarious Nucleophilic Substitution (VNS)
VNS is the gold standard for introducing amine groups into electron-deficient nitroaromatics

without using transition metals.

Mechanism for LLM-116 Synthesis:

Substrate: 3,5-Dinitropyrazole.[4][5][6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.researchgate.net/publication/288198261_Review_on_synthesis_of_nitropyrazoles
https://wap.guidechem.com/encyclopedia/4-nitropyrazole-dic9864.html
https://pubmed.ncbi.nlm.nih.gov/37273606/
https://www.researchgate.net/publication/236370574_Synthesis_and_Properties_of_a_New_Explosive_4-Amino-35-Dinitro-lH-Pyrazole_LLM-116
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8047784?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagent: 1,1,1-Trimethylhydrazinium iodide (TMHI) or 4-amino-1,2,4-triazole.

Base:

or

in DMSO.

Outcome: The nucleophile attacks the 4-position (activated by ortho-nitro groups), followed

by elimination of the leaving group to restore aromaticity, yielding 4-amino-3,5-

dinitropyrazole.

Experimental Protocols
Protocol A: Synthesis of 3,4-Dinitropyrazole (DNP)
This protocol utilizes the thermal rearrangement strategy.

N-Nitration:

Cool a mixture of acetic anhydride (3 eq) and fuming

(1.5 eq) to 0°C.

Add pyrazole (1 eq) portion-wise, maintaining temp <5°C.

Stir 2h, pour onto ice, filter 1-nitropyrazole (White solid).

Rearrangement:

Dissolve 1-nitropyrazole in benzonitrile or heat neat (carefully!) to 140°C for 4–6h.

Cool and recrystallize to obtain 3-nitropyrazole.

C-Nitration:

Dissolve 3-nitropyrazole in conc.

.
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Add fuming

(2 eq) dropwise at room temperature.

Heat to 60°C for 3h.

Quench on ice. The precipitate is 3,4-dinitropyrazole.[4]

Protocol B: Thermal Analysis (DSC)
Validating stability for energetic applications.[2]

Instrument: Differential Scanning Calorimeter (e.g., TA Instruments Q2000).

Sample Mass: 0.5 – 1.0 mg (Caution: Small mass for energetics).

Pan: Hermetically sealed aluminum pan with a pinhole (to allow gas escape without rupture).

Ramp: 5°C/min from 40°C to 400°C.

Data Interpretation: Look for the onset temperature (start of exothermic decomposition) and

the peak temperature. For LLM-116, expect an endotherm (melting/dehydration) ~178°C

followed by a sharp exotherm >260°C.

Applications in Drug Discovery[1][9][10]
While energetics dominate the literature, nitropyrazoles are valuable in medicinal chemistry:

Bioisosteres: The nitropyrazole ring mimics the electrostatic footprint of carboxylic acids or

tetrazoles but with different lipophilicity.

Kinase Inhibitors: The scaffold serves as a hinge-binder. The nitro group can be reduced to

an amine to form key hydrogen bonds with the kinase ATP-binding pocket.

Reduction Protocol:

or

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.researchgate.net/publication/288198261_Review_on_synthesis_of_nitropyrazoles
https://www.researchgate.net/publication/282247619_Thermal_Decomposition_of_Nitropyrazoles
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8047784?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


readily converts nitropyrazoles to aminopyrazoles, which are ubiquitous in FDA-approved
drugs (e.g., Crizotinib analogues).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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